Cas no 30276-99-4 (Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt)
30276-99-4 structure
Product Name:Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt
CAS No:30276-99-4
MF:C8H7NOS
MW:165.212280511856
CID:320314
PubChem ID:141549
Update Time:2025-04-19
Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt
- 3-Methyl[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
- 3-methyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
- DTXSID30184367
- 30276-99-4
- Thiazolo(3,2-a)pyridinium, 8-hydroxy-3-methyl-, hydroxide, inner salt
- Thiazolo[3,2-a]pyridinium, 8-hydroxy-3-methyl-, hydroxide, inner salt
-
- Inchi: 1S/C8H7NOS/c1-6-5-11-8-7(10)3-2-4-9(6)8/h2-5H,1H3
- InChI Key: KJOMNERCZAHBEJ-UHFFFAOYSA-N
- SMILES: S1C=C(C)[N+]2C=CC=C(C1=2)[O-]
Computed Properties
- Exact Mass: 165.02491
- Monoisotopic Mass: 165.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 27.16
Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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